4-(5-Amino-1H-imidazo[4,5-b]pyridin-2-yl)butan-1-ol

• IUPAC Name: 4-(5-amino-1H-imidazo[4,5-b]pyridin-2-yl)butan-1-ol
• InChI: InChI=1S/C10H14N4O/c11-8-5-4-7-10(13-8)14-9(12-7)3-1-2-6-15/h4-5,15H,1-3,6H2,(H3,11,12,13,14)
• InChI Key: ITMMHLLRHRCMLQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC2=C1NC(=N2)CCCCO)N
• Molecular Formula: C10H14N4O
• Molecular Weight: 206.24 g/mol

Description

“4-(5-Amino-1H-imidazo[4,5-b]pyridin-2-yl)butan-1-ol” is a compound that belongs to the class of imidazo[4,5-b]pyridines. Imidazo[4,5-b]pyridines are known to play a crucial role in numerous disease conditions due to their structural resemblance with purines. They have been found to influence many cellular pathways necessary for the proper functioning of cancerous cells, pathogens, components of the immune system, enzymes involved in carbohydrate metabolism, etc.

Synthesis Analysis

Imidazo[4,5-b]pyridines can be synthesized using standard methods of organic synthesis. For instance, isopropyl-substituted amidines can be synthesized by adding five equivalents of isopropyl amine to a suspension of imidate ester, and the reaction is heated for 24 hours.

Molecular Structure Analysis

The molecular structure of “this compound” can be confirmed by 1H and 13C NMR spectroscopy, mass spectrometry, and elemental analysis.